Cas no 2703134-50-1 (4,7-dibromo-5-nitro-1H-1,3-benzodiazole)

• Product Name: 4,7-dibromo-5-nitro-1H-1,3-benzodiazole
• CAS No: 2703134-50-1
• MF: C₇H₃Br₂N₃O₂
• MW: 320.925619363785
• CID: 6191427
• PubChem ID: 165437952
• Update Time: 2024-01-06

4,7-dibromo-5-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2703134-50-1
• EN300-37417731
• 4,7-dibromo-5-nitro-1H-1,3-benzodiazole

• Inchi： 1S/C7H3Br2N3O2/c8-3-1-4(12(13)14)5(9)7-6(3)10-2-11-7/h1-2H,(H,10,11)
• InChI Key： ADCXKWUZFYCYIW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C1NC=N2)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.85715g/mol
• Monoisotopic Mass: 318.85920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.5Ų